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Compound of Interest

Compound Name: 2-Arg-5-leu-enkephalin

Cat. No.: B15438848 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for the handling of 2-
Arg-5-leu-enkephalin. Adherence to these procedures is critical for ensuring personnel safety

and maintaining the integrity of your research.

While specific safety data for 2-Arg-5-leu-enkephalin is not extensively documented, a

conservative approach based on the handling of similar peptide compounds and synthetic

opioids is recommended. Safety Data Sheets (SDS) for analogous compounds, such as

Leucine Enkephalin, often classify them as non-hazardous substances.[1][2] However, due to

the powdered nature of many peptides and their potential biological activity, appropriate

precautions to prevent inhalation and direct contact are warranted.

Personal Protective Equipment (PPE)
The primary routes of exposure to be controlled are inhalation of the powder and dermal

contact. The following table summarizes the recommended personal protective equipment for

various laboratory activities involving 2-Arg-5-leu-enkephalin.
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Activity Eye/Face Protection Skin Protection
Respiratory

Protection

Receiving and

Unpacking
Safety glasses Nitrile gloves

Recommended: N95

or P100 respirator,

especially if there is a

risk of damaged

packaging.

Weighing and

Aliquoting

Safety glasses or

goggles

Nitrile gloves, Lab

coat

Mandatory: N95 or

P100 respirator within

a ventilated enclosure

(e.g., chemical fume

hood or powder

containment hood).

General Handling in

Solution
Safety glasses

Nitrile gloves, Lab

coat

Not generally required

once in solution,

unless aerosols are

generated.

Spill Cleanup

(Powder)

Goggles and face

shield

Nitrile gloves (double-

gloving

recommended), Lab

coat or disposable

gown, Shoe covers

Mandatory: N95 or

P100 respirator.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Arg-5-leu-enkephalin will minimize exposure risks and

ensure a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

If the container is compromised, handle it within a chemical fume hood while wearing

appropriate PPE.
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Store the lyophilized peptide at -20°C or colder in a tightly sealed container to prevent

degradation.[3][4]

2. Handling and Use:

Preparation: Before use, allow the container to equilibrate to room temperature in a

desiccator to prevent condensation.[5]

Weighing: Conduct all weighing and initial dilutions of the powdered peptide within a certified

chemical fume hood or a powder containment hood to minimize the risk of inhalation.

In Solution: Once dissolved, the risks are significantly reduced. Standard laboratory practices

for handling non-hazardous solutions should be followed.

3. Spill Management:

Evacuation: In the event of a significant powder spill, evacuate the immediate area to

prevent unnecessary exposure.

Control: Restrict access to the spill area.

Cleanup:

Don the appropriate PPE as outlined in the table above.

Gently cover the spill with absorbent pads or wet paper towels to avoid generating dust.

Carefully sweep the material into a designated waste container.

Clean the spill area with a suitable laboratory detergent and water.

All materials used for cleanup should be disposed of as chemical waste.

Disposal Plan
Proper disposal of 2-Arg-5-leu-enkephalin and associated materials is crucial for

environmental safety and regulatory compliance.
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Unused Product: Unused or waste 2-Arg-5-leu-enkephalin should be disposed of as non-

hazardous chemical waste in accordance with local, state, and federal regulations. Do not

dispose of it down the drain or in the regular trash.

Contaminated Materials: All materials that have come into direct contact with the peptide,

such as pipette tips, centrifuge tubes, gloves, and absorbent pads, should be collected in a

designated, sealed waste container and disposed of as chemical waste.

Empty Containers: Empty containers should be thoroughly rinsed with an appropriate

solvent. The rinsate should be collected and disposed of as chemical waste. Once

decontaminated, the empty container can be disposed of in the regular trash, with any labels

defaced.

Diagram of the Standard Operating Procedure for Handling 2-Arg-5-leu-enkephalin
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Caption: Workflow for Safe Handling of 2-Arg-5-leu-enkephalin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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